Cas no 2344685-14-7 (1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride)

1-(4-Cyclopropylphenyl)-N-methylmethanamine hydrochloride is a synthetic organic compound featuring a cyclopropylphenyl backbone with an N-methylmethanamine substituent, rendered as a hydrochloride salt for enhanced stability and solubility. This structure imparts potential utility in pharmaceutical and agrochemical research, particularly as an intermediate or bioactive scaffold. The cyclopropyl group may confer metabolic stability, while the amine functionality allows for further derivatization. The hydrochloride form ensures improved handling and storage properties. Its well-defined molecular architecture makes it suitable for structure-activity relationship studies, particularly in CNS-targeted or receptor-modulating applications. The compound's purity and consistent synthesis are critical for reproducible research outcomes.
1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride structure
2344685-14-7 structure
Product Name:1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride
CAS No:2344685-14-7
MF:C11H16ClN
MW:197.704442024231
CID:6396807
PubChem ID:138991829
Update Time:2025-10-30

1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Z3679963103
    • 2344685-14-7
    • 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride
    • EN300-7355395
    • [(4-cyclopropylphenyl)methyl](methyl)amine hydrochloride
    • Inchi: 1S/C11H15N.ClH/c1-12-8-9-2-4-10(5-3-9)11-6-7-11;/h2-5,11-12H,6-8H2,1H3;1H
    • InChI Key: ALVROUQSSJRNQC-UHFFFAOYSA-N
    • SMILES: Cl.N(C)CC1C=CC(=CC=1)C1CC1

Computed Properties

  • Exact Mass: 197.0971272g/mol
  • Monoisotopic Mass: 197.0971272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

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Additional information on 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride

Recent Advances in the Study of 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride (CAS: 2344685-14-7)

The compound 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride (CAS: 2344685-14-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropylphenyl and methylamine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic route for 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) reported an improved synthetic method that enhances yield and purity, which is critical for scaling up production for preclinical and clinical studies. The researchers employed a novel catalytic system that minimizes by-products and reduces reaction time, thereby improving the overall efficiency of the synthesis.

Pharmacological evaluations of this compound have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro and in vivo studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. For instance, a recent preclinical study highlighted its efficacy in animal models of depression and anxiety, with a favorable safety profile compared to existing therapeutics.

Another significant development is the exploration of 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride as a potential anticancer agent. Research published in Cancer Research (2024) indicated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific metabolic enzymes. The study proposed a mechanism involving the inhibition of key signaling pathways, which could pave the way for novel targeted therapies.

In addition to its therapeutic potential, the compound's pharmacokinetic properties have been a focus of recent investigations. A comprehensive pharmacokinetic study conducted in rodents demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, supporting its further development as a drug candidate. These findings are crucial for designing future clinical trials and optimizing dosing regimens.

Despite these promising results, challenges remain in the development of 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride. Issues such as formulation stability, long-term toxicity, and potential drug-drug interactions need to be addressed in subsequent studies. However, the current body of research underscores the compound's versatility and potential across multiple therapeutic areas.

In conclusion, 1-(4-Cyclopropylphenyl)-N-methylmethanamine;hydrochloride (CAS: 2344685-14-7) represents a compelling area of research in chemical biology and pharmaceutical science. Its diverse pharmacological effects, coupled with advancements in synthesis and pharmacokinetics, position it as a promising candidate for further development. Continued research will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.

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